(E)-3-bromo-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3-bromo-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C20H21BrN2O3/c21-17-4-1-3-16(13-17)20(25)22-14-15-8-10-23(11-9-15)19(24)7-6-18-5-2-12-26-18/h1-7,12-13,15H,8-11,14H2,(H,22,25)/b7-6+
• InChI Key: LCTWRBGVRLXKPU-VOTSOKGWSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC(=CC=C2)Br)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC1CNC(=O)C2=CC(=CC=C2)Br)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C20H21BrN2O3
• Molecular Weight: 417.3 g/mol

Description

(E)-3-bromo-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit promising biological activities, making it a subject of interest for researchers exploring new drug candidates.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and characterization of compounds involving piperidine and furan derivatives highlight the methodological advancements in creating substances with potential pharmacological activities. For instance, the synthesis of piperidine-based derivatives and their evaluation for anti-acetylcholinesterase activity suggest a focus on compounds that might influence neurochemical processes, potentially relevant for conditions like Alzheimer's disease (Sugimoto et al., 1990). Additionally, the preparation and characterization of N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide demonstrate the chemical versatility and potential for creating targeted molecular interactions (Bi, 2014).

Biological Applications

Research into benzamide derivatives bearing furan and piperazine rings as butyrylcholinesterase inhibitors showcases the exploration of compounds for therapeutic use against diseases like Alzheimer's. The study on benzamide derivatives (5a, 5b, 8a, 8b) reveals significant enzyme inhibition, suggesting a potential route for developing new medications (Abbasi et al., 2020). Furthermore, the efficient synthesis of 2,5-diimino-furans and their use as precursors to maleamides highlights the ongoing efforts to discover novel chemical entities with diverse biological activities (Jiang et al., 2014).